2-Isopropyl-6-methyl-4-pyrimidone
2-Isopropyl-6-methyl-4-pyrimidone
Brand Name:
Vulcanchem
CAS No.:
2814-20-2
VCID:
VC0046637
InChI:
InChI=1S/C8H12N2O/c1-5(2)8-9-6(3)4-7(11)10-8/h4-5H,1-3H3,(H,9,10,11)
SMILES:
CC1=CC(=O)N=C(N1)C(C)C
Molecular Formula:
C8H12N2O
Molecular Weight:
152.19 g/mol
2-Isopropyl-6-methyl-4-pyrimidone
CAS No.: 2814-20-2
Reference Standards
VCID: VC0046637
Molecular Formula: C8H12N2O
Molecular Weight: 152.19 g/mol
| CAS No. | 2814-20-2 |
|---|---|
| Product Name | 2-Isopropyl-6-methyl-4-pyrimidone |
| Molecular Formula | C8H12N2O |
| Molecular Weight | 152.19 g/mol |
| IUPAC Name | 6-methyl-2-propan-2-yl-1H-pyrimidin-4-one |
| Standard InChI | InChI=1S/C8H12N2O/c1-5(2)8-9-6(3)4-7(11)10-8/h4-5H,1-3H3,(H,9,10,11) |
| Standard InChIKey | AJPIUNPJBFBUKK-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC(=O)N=C(N1)C(C)C |
| SMILES | CC1=CC(=O)N=C(N1)C(C)C |
| Canonical SMILES | CC1=CC(=O)N=C(N1)C(C)C |
| Synonyms | 6-Methyl-2-(1-methylethyl)-4(3H)-pyrimidinone; 6-Methyl-2-(1-methylethyl)-4(1H)-pyrimidinone; 2-Isopropyl-4-hydroxy-6-methylpyrimidine; 2-Isopropyl-4-methyl-6-hydroxypyrimidine; 2-Isopropyl-4-methyl-6-pyrimidinone; 2-Isopropyl-4-methylpyrimidin-6-ol; |
| PubChem Compound | 17777 |
| Last Modified | Nov 14 2021 |
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